PACA PACA PACA, also known as N-Propargyl Caffeamide, potentiates NGF-induced neurite outgrowth and attenuates 6-hydroxydopamine neurotoxicity in neuronal culture. Insufficient production of nerve growth factor (NGF) is implicated in Parkinson's disease (PD).
Brand Name: Vulcanchem
CAS No.: 1431724-30-9
VCID: VC0538501
InChI: InChI=1S/C12H11NO3/c1-2-7-13-12(16)6-4-9-3-5-10(14)11(15)8-9/h1,3-6,8,14-15H,7H2,(H,13,16)/b6-4+
SMILES: O=C(NCC#C)/C=C/C1=CC=C(O)C(O)=C1
Molecular Formula: C12H11NO3
Molecular Weight: 217.22

PACA

CAS No.: 1431724-30-9

Inhibitors

VCID: VC0538501

Molecular Formula: C12H11NO3

Molecular Weight: 217.22

Purity: >98% (or refer to the Certificate of Analysis)

PACA - 1431724-30-9

CAS No. 1431724-30-9
Product Name PACA
Molecular Formula C12H11NO3
Molecular Weight 217.22
IUPAC Name 3-(3,4-Dihydroxyphenyl)-N-2-propyn-1-yl-2-propenamide
Standard InChI InChI=1S/C12H11NO3/c1-2-7-13-12(16)6-4-9-3-5-10(14)11(15)8-9/h1,3-6,8,14-15H,7H2,(H,13,16)/b6-4+
Standard InChIKey HLHSUNWAPXINQU-GQCTYLIASA-N
SMILES O=C(NCC#C)/C=C/C1=CC=C(O)C(O)=C1
Appearance Solid powder
Description PACA, also known as N-Propargyl Caffeamide, potentiates NGF-induced neurite outgrowth and attenuates 6-hydroxydopamine neurotoxicity in neuronal culture. Insufficient production of nerve growth factor (NGF) is implicated in Parkinson's disease (PD).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms PACA; N-Propargyl Caffeamide;
Reference 1: Luo D, Zhao J, Cheng Y, Lee SM, Rong J. N-Propargyl Caffeamide (PACA) Ameliorates Dopaminergic Neuronal Loss and Motor Dysfunctions in MPTP Mouse Model of Parkinson's Disease and in MPP(+)-Induced Neurons via Promoting the Conversion of proNGF to NGF. Mol Neurobiol. 2017 Mar 21. doi: 10.1007/s12035-017-0486-6. [Epub ahead of print] PubMed PMID: 28321769.
2: Yang C, Zhao J, Cheng Y, Le XC, Rong J. N-Propargyl Caffeate Amide (PACA) Potentiates Nerve Growth Factor (NGF)-Induced Neurite Outgrowth and Attenuates 6-Hydroxydopamine (6-OHDA)-Induced Toxicity by Activating the Nrf2/HO-1 Pathway. ACS Chem Neurosci. 2015 Sep 16;6(9):1560-9. doi: 10.1021/acschemneuro.5b00115. Epub 2015 Jul 16. PubMed PMID: 26147318.
Last Modified Aug 20 2021
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